Cas no 29959-28-2 (Androst-16-en-6-one, (5a)- (9CI))

• Product Name: Androst-16-en-6-one, (5a)- (9CI)
• CAS No: 29959-28-2
• MF: C₁₉H₂₈O
• MW: 272.425025939941
• CID: 263999
• PubChem ID: 71358730
• Update Time: 2025-04-19

Androst-16-en-6-one, (5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-16-en-6-one, (5a)- (9CI)
• (5S,8R,9S,10R,13R,14S)-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15-dodecahydrocyclopenta[a]phenanthren-6-one
• Androst-16-en-6-one, (5alpha)
• 29959-28-2

• Inchi： 1S/C19H28O/c1-18-9-5-7-14(18)13-12-17(20)16-6-3-4-10-19(16,2)15(13)8-11-18/h5,9,13-16H,3-4,6-8,10-12H2,1-2H3/t13-,14-,15-,16+,18-,19+/m0/s1
• InChI Key： HYQQXYNWNCESFB-IJPPCXMXSA-N
• SMILES： O=C1C[C@H]2[C@@H]3CC=C[C@@]3(C)CC[C@@H]2[C@@]2(C)CCCC[C@@H]21

Computed Properties

• Exact Mass: 272.21414
• Monoisotopic Mass: 272.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07